Cas no 2227761-13-7 ((3S)-1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-3-ol)

• Product Name: (3S)-1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-3-ol
• CAS No: 2227761-13-7
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6121205
• PubChem ID: 165720500
• Update Time: 2025-10-29

(3S)-1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-3-ol
• EN300-1732828
• 2227761-13-7

• Inchi： 1S/C12H17N3O/c13-8-7-9(16)5-6-12-14-10-3-1-2-4-11(10)15-12/h1-4,9,16H,5-8,13H2,(H,14,15)/t9-/m0/s1
• InChI Key： YBLWXAJAEUJTTJ-VIFPVBQESA-N
• SMILES： O[C@H](CCN)CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Additional information on (3S)-1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-3-ol

Compound CAS No 2227761-13-7: (3S)-1-Amino-5-(1H-1,3-Benzodiazol-2-yl)Pentan-3-Ol

The compound with CAS No 2227761-13-7, known as (3S)-1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-3-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and potential for further research.

Benzodiazole derivatives, such as the one present in this compound, are well-known for their versatile properties. The benzodiazole ring is a heterocyclic structure that imparts aromaticity and conjugation, making it a valuable component in various chemical systems. Recent studies have highlighted the role of benzodiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The amino alcohol functionality in (3S)-1-amino...pentan-3-ol adds another layer of complexity to this molecule. Amino alcohols are known for their ability to form hydrogen bonds, which can influence solubility, stability, and bioavailability. This makes them attractive candidates for drug delivery systems and as building blocks in organic synthesis.

Recent advancements in stereochemistry have further enhanced our understanding of this compound's properties. The S configuration at the third carbon atom plays a crucial role in determining its biological activity and interactions with other molecules. Stereoisomers often exhibit vastly different behaviors, making this aspect a focal point in current research.

From a synthetic perspective, the preparation of (3S)-1-amino...pentan-3-ol involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methodologies, including asymmetric catalysis and enantioselective synthesis, to efficiently produce this compound with high optical purity.

Applications of this compound span across multiple disciplines. In pharmacology, it has been investigated for its potential as a lead compound in drug development programs targeting neurodegenerative diseases and infectious agents. Its ability to modulate enzyme activity and interact with cellular pathways makes it a promising candidate for therapeutic interventions.

In materials science, the unique electronic properties of benzodiazole-containing compounds have led to their use in organic electronics and optoelectronic devices. The incorporation of such moieties into polymer frameworks has shown potential for improving device performance and efficiency.

The relationship between the molecular structure of (3S)-1-amino...pentan-3-ol and its functional properties is a subject of ongoing research. Computational modeling techniques have been employed to predict its behavior under various conditions, providing insights into its reactivity and stability.

Looking ahead, the continued exploration of CAS No 2227761-13-7 is expected to unlock new possibilities across diverse fields. Its role as a versatile building block in organic synthesis positions it as a key player in future innovations.